Cas no 88174-47-4 (Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-)

• Product Name: Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-
• CAS No: 88174-47-4
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 642213
• PubChem ID: 13827193
• Update Time: 2025-04-19

Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-
• 3-fluoro-2,4,5,6-tetramethylbenzaldehyde
• 88174-47-4
• DTXSID10550581

• Inchi： 1S/C11H13FO/c1-6-7(2)10(5-13)9(4)11(12)8(6)3/h5H,1-4H3
• InChI Key： NLIHXYBNRJXIIV-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C=O)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų